Cas no 39890-96-5 (Pyridine, 3,4,5-trichloro-2-(trifluoromethyl)-)

Pyridine, 3,4,5-trichloro-2-(trifluoromethyl)- structure
39890-96-5 structure
Product Name:Pyridine, 3,4,5-trichloro-2-(trifluoromethyl)-
CAS No:39890-96-5
MF:C6HCl3F3N
MW:250.433048963547
CID:3965430
PubChem ID:3927076
Update Time:2025-04-22

Pyridine, 3,4,5-trichloro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 3,4,5-trichloro-2-(trifluoromethyl)-
    • 3,4,5-trichloro-2-(trifluoromethyl)pyridine
    • SCHEMBL2146161
    • DTXSID201260940
    • 39890-96-5
    • 3,4,5-trichloro-2-trifluoromethylpyridine
    • AKOS004904178
    • VUTUIKIUTZWSCN-UHFFFAOYSA-N
    • Inchi: 1S/C6HCl3F3N/c7-2-1-13-5(6(10,11)12)4(9)3(2)8/h1H
    • InChI Key: VUTUIKIUTZWSCN-UHFFFAOYSA-N
    • SMILES: C1(C(F)(F)F)=NC=C(Cl)C(Cl)=C1Cl

Computed Properties

  • Exact Mass: 248.912667Da
  • Monoisotopic Mass: 248.912667Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 12.9Ų
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